Cas no 84782-20-7 (Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]-)

• Product Name: Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]-
• CAS No: 84782-20-7
• MF: C₂₃H₂₉ClO₄
• MW: 404.926966428757
• CID: 721999
• Update Time: 2024-01-31

Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]-
• 1-(4-Carboxyphenoxy)-10-(4-chlorophenoxy)decane
• 4-[10-(4-chlorophenoxy)decoxy]benzoic acid

• Inchi： 1S/C23H29ClO4/c24-20-11-15-22(16-12-20)28-18-8-6-4-2-1-3-5-7-17-27-21-13-9-19(10-14-21)23(25)26/h9-16H,1-8,17-18H2,(H,25,26)
• InChI Key： XXFBIRVSYOOALG-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C(O)=O)C=C1)CCCCCCCCCOC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 404.175
• Monoisotopic Mass: 404.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4

Experimental Properties

• Density: 1.141
• Boiling Point: 539.2°C at 760 mmHg
• Flash Point: 279.9°C
• Refractive Index: 1.547